Cas no 1788542-98-2 (5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide)

5-Bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide is a brominated pyridine derivative featuring a furan-substituted hydroxypropyl moiety. This compound is of interest in medicinal and synthetic chemistry due to its hybrid heterocyclic structure, which combines a pyridine core with a furan ring, offering potential for diverse reactivity and biological activity. The presence of both bromine and a carboxamide group enhances its utility as a versatile intermediate in cross-coupling reactions and further functionalization. The hydroxyl group provides a handle for additional modifications, making it valuable for targeted synthesis. Its well-defined structure ensures reproducibility in research applications.
5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide structure
1788542-98-2 structure
Product Name:5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide
CAS No:1788542-98-2
MF:C13H13BrN2O3
MW:325.157922506332
CID:5366086
Update Time:2025-06-14

5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N-[2-(2-furanyl)-2-hydroxypropyl]-3-pyridinecarboxamide
    • 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide
    • Inchi: 1S/C13H13BrN2O3/c1-13(18,11-3-2-4-19-11)8-16-12(17)9-5-10(14)7-15-6-9/h2-7,18H,8H2,1H3,(H,16,17)
    • InChI Key: CDERBVLVAVXFML-UHFFFAOYSA-N
    • SMILES: C1=NC=C(Br)C=C1C(NCC(C1=CC=CO1)(O)C)=O

5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide Pricemore >>

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Additional information on 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide

Comprehensive Overview of 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide (CAS No. 1788542-98-2)

The compound 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide (CAS No. 1788542-98-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a furan ring and a pyridine backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The presence of a bromine substituent further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide has surged due to their versatility in drug discovery. This compound aligns with the growing trend of fragment-based drug design, where small molecules are used to build larger, more complex structures. Its hydroxypropyl moiety also contributes to improved solubility, a critical factor in pharmacokinetic optimization. These attributes make it a valuable tool for medicinal chemists exploring new therapeutic agents.

The synthesis of 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide involves multi-step organic reactions, often starting from commercially available furan-2-carboxaldehyde and 3-bromopyridine-5-carboxylic acid. Key steps include amide coupling and hydroxyalkylation, which require precise control of reaction conditions. Advanced techniques such as HPLC purification and NMR characterization are essential to ensure high purity and accurate structural confirmation. This rigorous process underscores the compound's suitability for high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide is gaining traction as a building block for agrochemicals. Its furan and pyridine components are known to exhibit pesticidal and herbicidal activities, aligning with the global push for sustainable crop protection. Companies are investing in scalable synthesis routes to meet the rising demand for eco-friendly alternatives. This trend is reflected in the increasing number of patents filed for derivatives of this compound, highlighting its commercial potential.

Environmental and safety considerations are paramount when working with 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide. While it is not classified as a hazardous substance, proper handling protocols must be followed to minimize risks. Researchers emphasize the importance of green chemistry principles, such as using biodegradable solvents and reducing waste. These practices not only enhance safety but also align with regulatory requirements for chemical sustainability.

In conclusion, 5-bromo-N-[2-(furan-2-yl)-2-hydroxypropyl]pyridine-3-carboxamide (CAS No. 1788542-98-2) represents a fascinating intersection of chemistry and biology. Its multifaceted applications in drug discovery, agrochemical development, and material science make it a compound worth watching. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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